Cas no 1266860-05-2 (2-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylethan-1-ol)

• Product Name: 2-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylethan-1-ol
• CAS No: 1266860-05-2
• MF: C₈H₁₆N₄O
• MW: 184.238841056824
• CID: 6372772
• PubChem ID: 82210085
• Update Time: 2025-06-03

2-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylethan-1-ol
• 1266860-05-2
• EN300-1595597
• 2-[4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-yl]ethan-1-ol

• Inchi： 1S/C8H16N4O/c1-2-3-8-7(6-9)10-11-12(8)4-5-13/h13H,2-6,9H2,1H3
• InChI Key： DTWVWCMSGAYUKZ-UHFFFAOYSA-N
• SMILES： OCCN1C(=C(CN)N=N1)CCC

Computed Properties

• Exact Mass: 184.13241115g/mol
• Monoisotopic Mass: 184.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 77Ų

Additional information on 2-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylethan-1-ol

Compound CAS No. 1266860-05-2: 2-(4-(Aminomethyl)-5-propyl-1H-1,2,3-triazol-1-yl)ethan-1-ol

The compound with CAS No. 1266860-05-2, known as 2-(4-(Aminomethyl)-5-propyl-1H-1,2,3-triazol-1-yl)ethan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of functional groups, including an amino group (-NH₂), a propyl chain (-CH₂CH₂CH₃), and a triazole ring system (a five-membered aromatic ring containing two nitrogen atoms). The presence of these functional groups makes this compound highly versatile and amenable to a wide range of chemical modifications and applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of high-performance polymers and coatings. The triazole ring system in the molecule is known for its excellent thermal stability and resistance to UV degradation, making it an ideal candidate for applications in harsh environmental conditions. Additionally, the amino group and propyl chain contribute to the molecule's ability to form strong intermolecular bonds, which is crucial for creating robust materials with tailored mechanical properties.

One of the most promising applications of 2-(4-(Aminomethyl)-5-propyl-1H-1,2,3-triazol-1-yl)ethan-1-ol lies in its use as a building block for bio-inspired materials. Researchers have demonstrated that this compound can be incorporated into self-healing polymers, which are capable of repairing minor damages caused by mechanical stress or environmental factors. This property is particularly valuable in industries such as aerospace and automotive manufacturing, where durability and longevity are critical.

Furthermore, the compound's ability to undergo various chemical transformations has made it a valuable intermediate in organic synthesis. For instance, the amino group can be easily modified to introduce additional functionality, such as hydroxyl (-OH) or carboxylic acid (-COOH) groups, enabling the creation of derivatives with enhanced properties. Recent advancements in catalytic methods have also facilitated the efficient synthesis of this compound on an industrial scale, making it more accessible for large-scale applications.

In terms of its chemical structure, 2-(4-(Aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylium)ethan-iol exhibits a highly symmetrical arrangement of atoms around the triazole ring. This symmetry contributes to its stability and reactivity under various reaction conditions. The propyl chain attached to the triazole ring adds flexibility to the molecule while maintaining its overall structural integrity. These features make it an excellent candidate for use in drug delivery systems and nanotechnology applications.

Recent research has also explored the potential of this compound in catalysis. Its unique electronic properties make it suitable as a ligand in transition metal catalysts used in various industrial processes. For example, studies have shown that this compound can enhance the activity and selectivity of catalysts used in olefin polymerization and hydrogenation reactions. This opens up new avenues for optimizing industrial chemical processes and reducing production costs.

In conclusion, CAS No. 1266860